N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide

• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol
• IUPAC Name: N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H19ClN2OS/c1-11-15(13-8-5-9-14(18)10-13)19-17(22-11)20-16(21)12-6-3-2-4-7-12/h5,8-10,12H,2-4,6-7H2,1H3,(H,19,20,21)
• InChI Key: MWGFYPRBUXTJJK-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)NC(=O)C2CCCCC2)C3=CC(=CC=C3)Cl

Description

N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide, also known as CCT129202, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This molecule belongs to the class of thiazole compounds and has been shown to exhibit promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes and signaling pathways. In cancer cells, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and induce the expression of tumor suppressor genes. In neurodegenerative disorders, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to induce apoptosis, cell cycle arrest, and inhibit the migration and invasion of cancer cells. In neurodegenerative disorders, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to reduce oxidative stress, neuroinflammation, and improve cognitive function. Moreover, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide in lab experiments include its relatively simple synthesis method, high yield, and potential therapeutic applications in various diseases. However, the limitations of using N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide include its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide. One potential direction is to explore its potential therapeutic applications in other diseases, such as metabolic disorders and cardiovascular diseases. Another direction is to investigate the structure-activity relationship of N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide and develop more potent analogs. Moreover, the development of novel drug delivery systems may improve the bioavailability and pharmacokinetics of N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide.

Synthesis Methods

The synthesis of N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide involves the reaction of 3-chlorobenzaldehyde with methyl isothiocyanate to form 4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-amine. This intermediate is then reacted with cyclohexanecarboxylic acid to form N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide. The overall synthesis of this compound is relatively simple and can be achieved in a few steps with high yield.

Scientific Research Applications

N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide has been shown to protect neurons from oxidative stress and reduce neuroinflammation.